Cas no 207799-10-8 (tert-butyl N-(4-bromopyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(4-bromopyridin-2-yl)carbamate
• CAS No: 207799-10-8
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• MDL: MFCD09037866
• CID: 66774
• PubChem ID: 11680626
• Update Time: 2025-05-25

tert-butyl N-(4-bromopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-bromopyridin-2-yl)carbamate
• tert-Butyl 4-bromopyridin-2-ylcarbamate
• 2-(BOC-Amino)-4-bromopyridine
• Carbamic acid, N-(4- bromo-2-pyridinyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(4-bromopyridin-2-yl)carbamate
• 2-(3-CYCLOPROPYL-[1,2,4]TRIAZOL-4-YL)-PHENOXY]-ACETIC ACID
• N-Boc-4-Bromo-2-amine-pyridine
• tert-butyl (4-bromopyrid-2-yl)carbamate
• tert-butyl N-(4-bromo-2-pyridyl)carbamate
• tert-Butyl4-bromopyridin-2-ylcarbamate
• PubChem21996
• tert-butyl(4-bromopyridin-2-yl)carbamate
• T-BUTYL 4-BROMOPYRIDIN-2-YLCARBAMATE
• 2-N-Boc-amino-4-bromopyridine
• IRRRVCLDPODLJG-UHFFFAOYSA-N
• ABBYPH
• FT-0648477
• TS-03530
• AC-24540
• AMY1776
• J-013618
• AKOS015892103
• 207799-10-8
• Carbamic acid, N-(4-bromo-2-pyridinyl)-, 1,1-dimethylethyl ester
• EN300-316719
• AB2730
• CS-0030415
• A4519
• J-524363
• DTXSID40470526
• PB34352
• BCP16880
• SY029102
• MFCD09037866
• tert-Butyl (4-bromo-pyridin-2-yl)-carbamate
• tert-Butyl(4-bromo-pyridin-2-yl)-carbamate
• 2-Methyl-2-propanyl (4-bromo-2-pyridinyl)carbamate
• SCHEMBL1133582
• 2-(Boc-amino)-4-bromopyridine;T-Butyl 4-bromopyridin-2-ylcarbamate

• MDL： MFCD09037866
• Inchi： 1S/C10H13BrN2O2/c1-10(2,3)15-9(14)13-8-6-7(11)4-5-12-8/h4-6H,1-3H3,(H,12,13,14)
• InChI Key： IRRRVCLDPODLJG-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.01600
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.2

Experimental Properties

• Boiling Point: 296.7℃ at 760 mmHg
• PSA: 51.22000
• LogP: 3.26410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on tert-butyl N-(4-bromopyridin-2-yl)carbamate

tert-butyl N-(4-bromopyridin-2-yl)carbamate: A Comprehensive Overview

tert-butyl N-(4-bromopyridin-2-yl)carbamate (CAS No. 207799-10-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structure featuring a tert-butyl group and a bromopyridine moiety, has been extensively studied for its potential applications in drug discovery and chemical synthesis. Recent advancements in synthetic methodologies have further highlighted its role as an intermediate in the construction of bioactive molecules.

The synthesis of tert-butyl N-(4-bromopyridin-2-yl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. Researchers have explored various strategies to optimize the synthesis, including the use of transition metal catalysts and novel coupling reactions. For instance, a study published in *Organic Letters* demonstrated an efficient method for constructing this compound using palladium-catalyzed cross-coupling reactions, which significantly improved the yield and purity of the product.

One of the key features of tert-butyl N-(4-bromopyridin-2-yl)carbamate is its ability to act as a precursor in the synthesis of more complex heterocyclic compounds. Its bromopyridine moiety serves as a reactive site for further functionalization, enabling the construction of diverse pharmacophores. Recent studies have shown that this compound can be used as a building block for designing kinase inhibitors and other bioactive agents. For example, a research team from the University of California reported its successful application in synthesizing a series of pyridine-based inhibitors targeting protein kinases involved in cancer progression.

In terms of chemical properties, tert-butyl N-(4-bromopyridin-2-yl)carbamate exhibits stability under various reaction conditions, making it suitable for use in both laboratory and industrial settings. Its solubility characteristics have also been thoroughly investigated, with findings indicating that it dissolves well in common organic solvents such as dichloromethane and acetonitrile. This property is particularly advantageous for large-scale synthesis and purification processes.

From an environmental perspective, studies on the degradation pathways of tert-butyl N-(4-bromopyridin-2-yl)carbamate have revealed that it undergoes hydrolysis under specific conditions, leading to the formation of less hazardous byproducts. These findings are crucial for assessing its environmental impact and ensuring sustainable practices during its production and application.

Looking ahead, ongoing research continues to explore new avenues for leveraging tert-butyl N-(4-bromopyridin-2-yl)carbamate in drug development and chemical innovation. Its unique structure and reactivity make it an invaluable tool for chemists seeking to design novel compounds with therapeutic potential. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an even more significant role in shaping future discoveries.